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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3428363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with

the molecular formula C14H30O.[1][2] It is a white, waxy solid at room temperature with a faint

odor.[3][4] This document provides an in-depth overview of the chemical and physical

properties of 1-tetradecanol, intended for use by professionals in research, scientific, and drug

development fields.

Chemical and Physical Properties
The fundamental chemical and physical properties of 1-tetradecanol are summarized in the

tables below. These properties are crucial for understanding its behavior in various

experimental and formulation settings.

General Properties
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Property Value Reference

Synonyms
Myristyl alcohol, Tetradecyl

alcohol, n-Tetradecanol
[5][6]

Molecular Formula C14H30O [2]

Molecular Weight 214.39 g/mol [5]

CAS Number 112-72-1 [5]

Appearance White waxy solid [2][3]

Physical Properties
Property Value Reference

Melting Point 38 °C (100 °F; 311 K) [2]

Boiling Point >260 °C [2]

Density 0.824 g/cm³ [2]

Vapor Pressure <1 hPa (20 °C)

Flash Point 145 °C (293 °F)

Autoignition Temperature 240 °C

Refractive Index 1.4358 at 50 °C [5]

Solubility
Solvent Solubility Reference

Water Practically insoluble [1][2]

Diethyl Ether Soluble [1][2]

Ethanol Slightly soluble [1][2]
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The determination of the physical and chemical properties of substances like 1-tetradecanol is
guided by standardized experimental protocols to ensure accuracy and reproducibility. The

Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing

of Chemicals are internationally recognized standards for this purpose.[1][3][7][8][9]

Below is a summary of the relevant OECD guidelines for determining the key properties of 1-
tetradecanol:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3428363?utm_src=pdf-body
https://onesearch.library.northeastern.edu/discovery/fulldisplay?vid=01NEU_INST%3ANU&docid=alma9952354524601401&context=L
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.enfo.hu/en/elearning/7288
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://www.benchchem.com/product/b3428363?utm_src=pdf-body
https://www.benchchem.com/product/b3428363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property OECD Guideline
Brief Description of
Methodology

Melting Point OECD 102

Describes methods for

determining the melting

temperature of a substance,

including the capillary method,

hot stage apparatus, and

differential scanning

calorimetry (DSC).

Boiling Point OECD 103

Details methods for

determining the boiling

temperature, such as the

ebulliometer method, dynamic

method, and distillation

method.

Density OECD 109

Provides methods for

determining the density of

liquids and solids, including the

oscillating densitometer

method and the pycnometer

method.

Vapor Pressure OECD 104

Outlines methods for

determining vapor pressure,

such as the dynamic method,

static method, and effusion

method.

Water Solubility OECD 105

Describes methods for

determining the solubility of

substances in water, including

the column elution method and

the flask method.

Partition Coefficient (n-

octanol/water)

OECD 107, 117, 123 Details the shake-flask

method, HPLC method, and

pH-metric method for
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determining the n-

octanol/water partition

coefficient, a key indicator of a

substance's hydrophobicity.

For detailed experimental procedures, researchers should refer to the specific OECD guideline

documents.

Biological Role and Synthesis
1-Tetradecanol is a naturally occurring fatty alcohol found in various plants, such as nutmeg

(Myristica fragrans).[2] In biological systems, it plays a role as a metabolite and is a component

of some volatile oils.[5] It is also a known precursor in the biosynthesis of certain insect

pheromones.[5]

The general biosynthetic pathway for fatty alcohols like 1-tetradecanol starts from acetyl-CoA

and proceeds through fatty acid synthesis to produce a C14 acyl-CoA (myristoyl-CoA). This is

then reduced to the corresponding alcohol. In some insects, this alcohol can be a direct

precursor to pheromone components.

Below is a simplified representation of a fatty alcohol biosynthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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